Cas no 2004344-71-0 (5-(5-Bromo-2-fluorophenyl)-1,3-oxazole)

• Product Name: 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole
• CAS No: 2004344-71-0
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD32631823
• CID: 5079322
• Update Time: 2026-03-01

5-(5-Bromo-2-fluorophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole

• MDL： MFCD32631823
• Inchi： 1S/C9H5BrFNO/c10-6-1-2-8(11)7(3-6)9-4-12-5-13-9/h1-5H
• InChI Key： AWABNIISXNNBDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1=CN=CO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole

Comprehensive Overview of 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole (CAS No. 2004344-71-0)

The compound 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole (CAS No. 2004344-71-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-oxazole ring linked to a 5-bromo-2-fluorophenyl group, makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged due to their enhanced metabolic stability and binding affinity in medicinal chemistry. 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole exemplifies this trend, as its halogenated components contribute to its reactivity and selectivity. This compound is often explored in the context of kinase inhibitors, antimicrobial agents, and material science, aligning with current industry priorities such as targeted therapy and sustainable chemistry.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole?" The synthesis typically involves palladium-catalyzed cross-coupling reactions or cyclization of precursor molecules. Another common query is: "How does the bromo-fluoro substitution affect the compound's properties?" The electron-withdrawing nature of these substituents enhances the compound's stability and influences its electronic distribution, making it valuable for structure-activity relationship (SAR) studies.

From an industrial perspective, 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole is often discussed in forums focusing on high-throughput screening and fragment-based drug design. Its compatibility with modern click chemistry techniques further broadens its utility. Additionally, environmental considerations have led to increased interest in green synthesis methods for such compounds, minimizing waste and hazardous byproducts.

In summary, 5-(5-Bromo-2-fluorophenyl)-1,3-oxazole (CAS No. 2004344-71-0) represents a critical building block in contemporary organic chemistry. Its relevance to drug development, agrochemical innovation, and advanced materials ensures its continued prominence in scientific literature and industrial applications. Researchers and manufacturers alike prioritize this compound for its structural versatility and functional adaptability, making it a cornerstone of modern synthetic strategies.